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Compound of Interest

Compound Name: 4-Biphenylmethanol

Cat. No.: B1213676

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 4-Biphenylmethanol in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development to ensure safe and compliant handling of this chemical.

l. Hazard Identification and Physical Properties

While some safety data sheets (SDS) do not classify 4-Biphenylmethanol as a hazardous
substance under the Globally Harmonized System (GHS), others indicate potential hazards.[1]
[2] It is prudent to handle this compound with care, assuming it may cause skin, eye, and

respiratory irritation.[3] One source suggests it may be harmful if swallowed and is suspected of
damaging fertility or the unborn child.[3]

Quantitative Data Summary
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Property

Value

References

Physical State

Powder / Solid

[1]14]

Appearance

Beige / White to Almost White

Crystalline Powder

[1](51(6]

Molecular Formula C13H120 [51[7]

Molecular Weight 184.23 g/mol [5]

Melting Point 96 - 105 °C / 204.8 - 221 °F [1][4]
Insoluble in water. Soluble in

Solubility ethanol, benzene, and [5]1[6]

acetone.

Storage Temperature

Room Temperature, in a dry,

cool, and well-ventilated place.

[415](6]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure. The following equipment

should be worn when handling 4-Biphenylmethanol.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield worn over safety

glasses.[8]

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[9][10]

Prevents skin contact. Gloves
should be inspected before
use and removed carefully to

avoid contamination.[11]

Body Protection

A laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
is recommended when dust is
generated or if working outside
of a ventilated enclosure.[2]
[12]

Minimizes inhalation of

airborne particles.

lll. Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational workflow will ensure minimal exposure and prevent

contamination.

1. Preparation:

o Read and understand the Safety Data Sheet (SDS) for 4-Biphenylmethanol before

beginning work.[9]

o Ensure a designated work area, preferably within a chemical fume hood or a well-ventilated

space, is clean and prepared.[7][11]

o Cover the work surface with absorbent bench paper.[7]

o Assemble all necessary equipment, including weighing paper, spatulas, and labeled

containers.
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» Don the required PPE as specified in the table above.
2. Weighing and Transfer:
e To minimize dust, avoid pouring the powder directly from the bottle.[7]

e Use a spatula to transfer small amounts of the powder onto weighing paper or into a
container.[7]

o Keep the container of 4-Biphenylmethanol closed whenever possible.[7]

e If working outside a fume hood, handle the powder carefully to prevent it from becoming
airborne.

3. In Case of a Spill:
» Notify colleagues in the immediate area.[9]

o For minor spills, carefully sweep up the solid material and place it into a labeled container for
hazardous waste.[4]

e Avoid creating dust during cleanup.

o Decontaminate the spill area according to your institution's procedures.[9]
4. Post-Handling:

e Securely close all containers of 4-Biphenylmethanol.

o Clean all equipment and the work area.

o Carefully remove PPE to avoid contaminating yourself.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[4][11]

IV. First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

References

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

(11141071

Skin Contact

Wash off immediately with
plenty of soap and water while
removing all contaminated
clothing. If irritation persists,

seek medical attention.

[1]141[7]

Move the exposed person to

fresh air. If not breathing, give

Inhalation o o (11141071
artificial respiration. Seek
immediate medical attention.
Do not induce vomiting. Never
give anything by mouth to an
) unconscious person. Rinse
Ingestion [11[41[7]

mouth with water and drink
plenty of water. Call a

physician immediately.

V. Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

1. Waste ldentification and Segregation:

o All materials contaminated with 4-Biphenylmethanol, including the pure compound,

contaminated gloves, and weighing paper, must be treated as chemical waste.[4]

e Do not mix this waste with other waste streams unless permitted by your institution's

guidelines.
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2. Containerization and Labeling:
e Collect solid waste in a clearly labeled, sealed, and chemically compatible container.[1]

e The label must include the words "Hazardous Waste," the full chemical name "4-
Biphenylmethanol," and any other information required by your institution's Environmental
Health and Safety (EHS) department.[5]

3. Storage and Disposal:
o Store the waste container in a designated hazardous waste accumulation area.[1]

» Arrange for pickup and disposal by a licensed chemical waste management contractor
through your EHS department.[4]

o A common disposal method for solid organic compounds is high-temperature incineration.
One SDS suggests dissolving the material in a combustible solvent and burning it in a
chemical incinerator.

VI. Workflow Visualization

The following diagram illustrates the procedural workflow for the safe handling of 4-
Biphenylmethanol.
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Safe Handling Workflow for 4-Biphenylmethanol

Preparation

:
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If Spill Occurs
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Caption: Safe handling workflow for 4-Biphenylmethanol from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1213676?utm_src=pdf-custom-synthesis
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/CHE015.01-SOP-Chemical-Waste-Disposal.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.chemistry.utoronto.ca/sites/www.chemistry.utoronto.ca/files/LM-SOP-08%20-V01%20Chemical%20Waste%20Management%20%2811-01-2019%29.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_for_Chemical_Waste_Disposal.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://crystalgen.com/blog/post/chemical-handling-tips.html
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://chemm.hhs.gov/ppe.htm
https://www.nscc.edu/documents/security/hazardous-chemical-standard-operating.pdf
https://www.benchchem.com/product/b1213676#personal-protective-equipment-for-handling-4-biphenylmethanol
https://www.benchchem.com/product/b1213676#personal-protective-equipment-for-handling-4-biphenylmethanol
https://www.benchchem.com/product/b1213676#personal-protective-equipment-for-handling-4-biphenylmethanol
https://www.benchchem.com/product/b1213676#personal-protective-equipment-for-handling-4-biphenylmethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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